6-[4-(Trifluoromethoxy)phenyl]-5H-dibenzo[c,E]azepine-5,7(6H)-dione

• Molecular Formula: C21H12F3NO3
• Molecular Weight: 383.3 g/mol
• IUPAC Name: 6-[4-(trifluoromethoxy)phenyl]benzo[d][2]benzazepine-5,7-dione
• InChI: InChI=1S/C21H12F3NO3/c22-21(23,24)28-14-11-9-13(10-12-14)25-19(26)17-7-3-1-5-15(17)16-6-2-4-8-18(16)20(25)27/h1-12H
• InChI Key: PDCDOWSVMCIION-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=O)N(C2=O)C4=CC=C(C=C4)OC(F)(F)F

Description

6-[4-(Trifluoromethoxy)phenyl]-5H-dibenzo[c,E]azepine-5,7(6H)-dione is a complex organic compound with the molecular formula C21H12F3NO3. This compound is part of the dibenzoazepine family, which is known for its diverse applications in medicinal chemistry and organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[4-(Trifluoromethoxy)phenyl]-5H-dibenzo[c,E]azepine-5,7(6H)-dione typically involves the reaction of 4-(trifluoromethoxy)phenylhydrazine with appropriate dibenzoazepine precursors under controlled conditions. The reaction is carried out in the presence of catalysts and solvents that facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes steps such as purification, crystallization, and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

6-[4-(Trifluoromethoxy)phenyl]-5H-dibenzo[c,E]azepine-5,7(6H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: Substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts that facilitate substitution reactions. The conditions vary depending on the desired reaction and product .

Major Products Formed

The major products formed from these reactions include various substituted dibenzoazepine derivatives, which can have different chemical and physical properties .

Scientific Research Applications

6-[4-(Trifluoromethoxy)phenyl]-5H-dibenzo[c,E]azepine-5,7(6H)-dione has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for other complex molecules.

Biology: Studied for its potential biological activities, including anti-inflammatory and analgesic properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 6-[4-(Trifluoromethoxy)phenyl]-5H-dibenzo[c,E]azepine-5,7(6H)-dione involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to fully elucidate the molecular mechanisms involved .

Comparison with Similar Compounds

Similar Compounds

5,5,7,7-Tetrametyl-6,7-dihydro-5H-dibenzo[c,e]azepine: Known for its use as a chiral catalyst and molecular chirality sensor.

6-(4-Chlorophenyl)-5H-dibenz[c,e]azepin-5,7(6H)dione: Demonstrates significant anti-inflammatory activity.

Uniqueness

6-[4-(Trifluoromethoxy)phenyl]-5H-dibenzo[c,E]azepine-5,7(6H)-dione is unique due to its trifluoromethoxy group, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .